Cas no 1597-36-0 (4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)-)

4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)- structure
1597-36-0 structure
Product Name:4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)-
CAS No:1597-36-0
MF:C5H6FN3O
MW:143.119043827057
CID:216968
PubChem ID:135527970
Update Time:2025-04-19

4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)-
    • 2-amino-6-(fluoromethyl)pyrimidin-4(1H)-one
    • 2-amino-6-(fluoromethyl)-1H-pyrimidin-4-one
    • 4(1H)-Pyrimidinone, 2-amino-6-(fluoromethyl)- (9CI)
    • SCHEMBL10617517
    • 2-amino-6-fluoromethylpyrimidine-4-one
    • DTXSID20283712
    • NSC33039
    • AKOS006374179
    • XTQWOAPXKGZVAP-UHFFFAOYSA-N
    • 2-amino-4-(fluoromethyl)-1H-pyrimidin-6-one
    • 2-Amino-6-(fluoromethyl)pyrimidin-4(3H)-one
    • 1597-36-0
    • NSC-33039
    • Inchi: 1S/C5H6FN3O/c6-2-3-1-4(10)9-5(7)8-3/h1H,2H2,(H3,7,8,9,10)
    • InChI Key: XTQWOAPXKGZVAP-UHFFFAOYSA-N
    • SMILES: FCC1=CC(NC(N)=N1)=O

Computed Properties

  • Exact Mass: 143.04958
  • Monoisotopic Mass: 143.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.57
  • Melting Point: 250-260 °C (decomp)(Solv: acetic acid (64-19-7))
  • Boiling Point: 266.9°Cat760mmHg
  • Flash Point: 115.2°C
  • Refractive Index: 1.617
  • PSA: 67.48
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